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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953 Get Quote

An In-depth Overview of the Chemical Structure, Properties, and Biological Activity of the

Matrix Metalloproteinase Inhibitor ONO-4817

Introduction
ONO-4817 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs), a family

of zinc-dependent endopeptidases involved in the degradation of extracellular matrix (ECM)

components.[1][2] Overexpression or over-activation of MMPs is implicated in a variety of

pathological processes, including tumor invasion and metastasis, angiogenesis, and

inflammation.[1] ONO-4817 has been investigated in numerous preclinical studies for its

therapeutic potential in conditions such as cancer, arthritis, and inflammatory diseases. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

and biological properties, and mechanism of action of ONO-4817, intended for researchers,

scientists, and professionals in drug development.

Chemical Structure and Properties
ONO-4817 is a synthetic, orally active hydroxamate-based inhibitor of MMPs.

Chemical Structure:
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Image Source: PubChem CID 9888141

Table 1: Chemical and Physicochemical Properties of ONO-4817
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Property Value Source

IUPAC Name

N-[(2S,4S)-1-

(ethoxymethoxy)-5-

(hydroxyamino)-4-methyl-5-

oxopentan-2-yl]-4-

phenoxybenzamide

[3]

Synonyms ONO 4817, MMP Inhibitor V [3][4]

Molecular Formula C22H28N2O6 [1][3][4][5]

Molecular Weight 416.47 g/mol [1][3][5]

CAS Number 223472-31-9 [1][3][4]

Appearance White to off-white solid

Solubility

Soluble in DMSO (up to 125

mg/mL), Ethanol (up to 15

mg/mL), and DMF.

[4]

Computed XLogP3-AA 2.6 [3]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
6 [3]

Note: Experimental data for aqueous solubility, pKa, and logP are not publicly available.

Biological Activity and Mechanism of Action
ONO-4817 exhibits broad-spectrum inhibitory activity against several members of the matrix

metalloproteinase family. Its mechanism of action is based on the hydroxamate group, which

chelates the zinc ion in the active site of MMPs, thereby blocking their enzymatic activity.

Table 2: In Vitro Inhibitory Activity of ONO-4817 against various MMPs
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MMP Target Ki (nM) IC50 (nM) Source

MMP-1 (Collagenase-

1)
- 1600 [1]

MMP-2 (Gelatinase-A) 0.73 0.5 (human) [1]

MMP-3 (Stromelysin-

1)
42 26 [1]

MMP-7 (Matrilysin) 2500 - [1]

MMP-8 (Collagenase-

2)
1.1 - [1]

MMP-9 (Gelatinase-B) 2.1 0.8 (human) [1]

MMP-12 (Macrophage

elastase)
0.45 - [1]

MMP-13

(Collagenase-3)
1.1 - [1]

ONO-4817 displays high potency against MMP-2, MMP-9, MMP-12, and MMP-13, which are

critically involved in cancer progression and inflammation. It shows lower potency against

MMP-1 and MMP-7. The compound has been reported to have no activity against other

proteases at concentrations up to 100 μM.[1]

Signaling Pathways and Biological Effects
By inhibiting MMPs, ONO-4817 can modulate various signaling pathways and cellular

processes that are dependent on MMP activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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